Cas no 88045-65-2 (Pyrimidine, 4-methyl-2-(methylthio)-5-[[(methylthio)methoxy]methyl]-)

• Product Name: Pyrimidine, 4-methyl-2-(methylthio)-5-[[(methylthio)methoxy]methyl]-
• CAS No: 88045-65-2
• MF: C₉H₁₄N₂OS₂
• MW: 230.350259304047
• CID: 647447
• PubChem ID: 20267939
• Update Time: 2025-04-19

Pyrimidine, 4-methyl-2-(methylthio)-5-[[(methylthio)methoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-(methylthio)-5-[[(methylthio)methoxy]methyl]-
• 4-methyl-2-methylsulfanyl-5-(methylsulfanylmethoxymethyl)pyrimidine
• SCHEMBL10812971
• 88045-65-2
• 2-methylthio-4-methyl-5-(methylthiomethyloxy)methylpyrimidine
• DTXSID70604357
• KHCJXGTYQXCMIN-UHFFFAOYSA-N
• 4-METHYL-2-(METHYLSULFANYL)-5-{[(METHYLSULFANYL)METHOXY]METHYL}PYRIMIDINE

• Inchi： 1S/C9H14N2OS2/c1-7-8(5-12-6-13-2)4-10-9(11-7)14-3/h4H,5-6H2,1-3H3
• InChI Key： KHCJXGTYQXCMIN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(C)=N1)COCSC

Computed Properties

• Exact Mass: 230.05475542g/mol
• Monoisotopic Mass: 230.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.6Ų